Cas no 899354-41-7 ( )

• Product Name: &nbsp
• CAS No: 899354-41-7
• MF: C₁₂H₁₁BrN₂O₂S
• MW: 327.196940660477
• CID: 870153
• PubChem ID: 90477367
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-4-(2-BROMOPHENYL)-5-THIAZOLECARBOXYLIC ACID ETHYL ESTER
• 899354-41-7
• Ethyl 2-amino-4-(2-bromophenyl)-5-thiazolecarboxylate
• DTXSID101216421
•  

• Inchi： 1S/C12H11BrN2O2S/c1-2-17-11(16)10-9(15-12(14)18-10)7-5-3-4-6-8(7)13/h3-6H,2H2,1H3,(H2,14,15)
• InChI Key： XGQQDESSYHGBPQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1=C(C(=O)OCC)SC(N)=N1

Computed Properties

• Exact Mass: 325.97246g/mol
• Monoisotopic Mass: 325.97246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 93.4Ų